Cas no 106877-20-7 (3-Methoxy-4-(trifluoromethyl)aniline)

3-Methoxy-4-(trifluoromethyl)aniline structure
106877-20-7 structure
Product Name:3-Methoxy-4-(trifluoromethyl)aniline
CAS No:106877-20-7
MF:C8H8F3NO
MW:191.15043258667
MDL:MFCD11840978
CID:1027426
PubChem ID:13750441
Update Time:2025-04-20

3-Methoxy-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxy-4-(trifluoromethyl)aniline
    • 3-METHOXY-4-(TRIFLUOROMETHYL)PHENYLAMINE
    • 3-Methoxy-4-trifluormethyl-anilin
    • 3-methoxy-4-trifluoromethyl-aniline
    • 3-methoxy-4-trifluoromethyl-phenylamine
    • AGN-PC-00NTYH
    • ANW-66295
    • CL8432
    • CTK6J8400
    • methoxytrifluoromethylphenylamine
    • SBB091254
    • SureCN1013276
    • 3-Methoxy-4-(trifluoromethyl)
    • 3-METHOXY-4-TRIFLUOROMETHYLANILINE
    • Benzenamine, 3-methoxy-4-(trifluoromethyl)-
    • 1-Trifluoromethyl-2-methoxy-4-aminobenzene
    • QRLOMWASJXMURT-UHFFFAOYSA-N
    • 1475AA
    • RP11301
    • MDL: MFCD11840978
    • Inchi: 1S/C8H8F3NO/c1-13-7-4-5(12)2-3-6(7)8(9,10)11/h2-4H,12H2,1H3
    • InChI Key: QRLOMWASJXMURT-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1OC)N)(F)F

Computed Properties

  • Exact Mass: 191.05584
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Melting Point: 49-50°
  • PSA: 35.25

3-Methoxy-4-(trifluoromethyl)aniline Security Information

  • HazardClass:IRRITANT

3-Methoxy-4-(trifluoromethyl)aniline Pricemore >>

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